o-(4-Fluorobenzyl)hydroxylamine hydrochloride
Overview
Description
“o-(4-Fluorobenzyl)hydroxylamine hydrochloride” is a chemical compound with the molecular formula C7H9ClFNO . It has a molecular weight of 177.60 g/mol . The IUPAC name for this compound is "O - [(4-fluorophenyl)methyl]hydroxylamine;hydrochloride" .
Molecular Structure Analysis
The InChI code for “o-(4-Fluorobenzyl)hydroxylamine hydrochloride” is “1S/C7H8FNO.ClH/c8-7-3-1-6(2-4-7)5-10-9;/h1-4H,5,9H2;1H” and the InChIKey is "YZNDOVGYWWHJBB-UHFFFAOYSA-N" . The Canonical SMILES for this compound is "C1=CC(=CC=C1CON)F.Cl" .Physical And Chemical Properties Analysis
“o-(4-Fluorobenzyl)hydroxylamine hydrochloride” has a molecular weight of 177.60 g/mol . It has 2 hydrogen bond donors and 3 hydrogen bond acceptors . The exact mass of this compound is 177.0356698 g/mol .Scientific Research Applications
- Hydroxylamine derivatives are often used in organic synthesis . They can be used in the preparation of oximes, which are used as protecting groups for carbonyl compounds .
- They can also be used in the synthesis of amines and amides .
- Another application is in the preparation of nitrones for [3+2] cycloaddition reactions .
- O-Benzoylhydroxylamines, a related class of compounds, have been used as electrophilic aminating agents in transition metal-catalyzed C–N bond-forming reactions .
- These reactions are important for the synthesis of various organic molecules and pharmaceuticals .
- The use of O-Benzoylhydroxylamines in these reactions has been widely studied in both academic and industrial research .
Organic Synthesis
Transition Metal-Catalyzed C–N Bond-Forming Reactions
- Hydroxylamine derivatives are often used in the synthesis of pharmaceuticals . They can be used in the formation of carbon–nitrogen (C–N) bonds, which are widely present in various value-added products such as pharmaceuticals, synthetic intermediates, and natural products .
- The transformation of the C–H bond into a C–N bond has great significance in synthetic chemistry. Especially, the formation of C–N bond via oxidative C–H and N–H cross-coupling processes in the presence of transition metal catalysis has been also standing as a significant and effective strategy for the synthesis of various amines .
- In material science, hydroxylamine derivatives can be used in the synthesis of polymers . These polymers can have a variety of applications, including in the production of plastics, resins, and other materials .
- In analytical chemistry, hydroxylamine derivatives can be used as reducing agents . They can be used to reduce metal ions in solution, which can be useful in a variety of analytical techniques .
Pharmaceutical Synthesis
Material Science
Analytical Chemistry
Chromatography
Safety And Hazards
properties
IUPAC Name |
O-[(4-fluorophenyl)methyl]hydroxylamine;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H8FNO.ClH/c8-7-3-1-6(2-4-7)5-10-9;/h1-4H,5,9H2;1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YZNDOVGYWWHJBB-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1CON)F.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H9ClFNO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
177.60 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
o-(4-Fluorobenzyl)hydroxylamine hydrochloride | |
CAS RN |
51572-89-5 |
Source
|
| Record name | Hydroxylamine, O-[(4-fluorophenyl)methyl]-, hydrochloride (1:1) | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=51572-89-5 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 51572-89-5 | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
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